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Compound of Interest

Compound Name: 2,3-Dichloro-4-nitrobenzodifluoride

Cat. No.: B1410814 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the commercial availability and technical specifications of

dichloronitro-substituted benzotrifluorides, compounds of significant interest in pharmaceutical

and agrochemical research. Initial inquiries for "2,3-Dichloro-4-nitrobenzodifluoride" did not

yield a commercially available product under that specific nomenclature. It is likely that this

name is either non-standard or refers to a compound not in common commercial production.

However, a range of structurally related and commercially available compounds, specifically

dichloronitro-substituted benzotrifluorides, serve similar research and development purposes.

This guide focuses on these viable alternatives.

The most prominent and well-documented of these alternatives is 2,4-Dichloro-3,5-

dinitrobenzotrifluoride. Other relevant and commercially available compounds include 2,4-

Dichloro-3-nitrobenzotrifluoride and 2,3-Dichloro-5-nitro-benzotrifluoride. These compounds are

valuable as building blocks in organic synthesis due to their reactive functional groups, which

allow for the construction of more complex molecules.[1][2]

Commercial Suppliers
A number of chemical suppliers offer these compounds. The following table summarizes a

selection of vendors for the most prominent alternative, 2,4-Dichloro-3,5-dinitrobenzotrifluoride,

and related structures.
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Supplier Compound Name CAS Number Notes

Sigma-Aldrich 3-Nitrobenzotrifluoride 98-46-4
Parent compound,

97% purity.[3]

Santa Cruz

Biotechnology

2,4-Dichloro-3-

nitrobenzotrifluoride
203915-49-5

Offered for proteomics

research applications.

[4]

Anax Laboratories
2,4-Dichloro-3-

nitrobenzotrifluoride
203915-49-5 Purity >98%.[5]

JHECHEM CO LTD
2,4-Dichloro-3-

nitrobenzotrifluoride
203915-49-5

Manufactory in China.

[6]

Tokyo Chemical

Industry (TCI)

2,4-Dichloro-3,5-

dinitrobenzotrifluoride
29091-09-6

Also known as 2,4-

Dichloro-1,3-dinitro-5-

(trifluoromethyl)benze

ne.

Fisher Scientific
2,4-Dichloro-3,5-

dinitrobenzotrifluoride
29091-09-6

Laboratory chemicals.

[7]

Jiangsu Dahua

Chemical Industrial

Co., Ltd.

2,4-Dichloro-3,5-

dinitrobenzotrifluoride
29091-09-6

Chinese

manufacturer.[8]

NINGBO INNO

PHARMCHEM

CO.,LTD.

2,3-Dichloro-5-nitro-

benzotrifluoride
400-65-7 Purity of 97%.[1]

ChemicalBook
2,4-Dichloro-3,5-

dinitrobenzotrifluoride
29091-09-6 For R&D use.[9]

ECHEMI
2,4-Dichloro-3,5-

dinitrobenzotrifluoride
29091-09-6

Provides safety data

sheets.[10]

Quantitative Data
The physical and chemical properties of these compounds are crucial for their application in

experimental settings. The following tables summarize key quantitative data for the identified
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alternatives.

Table 1: Physicochemical Properties of 2,4-Dichloro-3,5-
dinitrobenzotrifluoride (CAS: 29091-09-6)

Property Value Source

Molecular Formula C₇HCl₂F₃N₂O₄ [11]

Molecular Weight 305.00 g/mol [8]

Appearance
Light yellow needle-like crystal

or solid
[9][12]

Melting Point 76-78 °C [8][13]

Boiling Point 291-294 °C [8][13]

Flash Point >110 °C [8][13]

Density 1.788 g/cm³ [8][9]

Solubility

Insoluble in water; Soluble in

Chloroform (Slightly), Methanol

(Slightly), hot ethanol,

benzene, toluene, acetone.

[9][12]

Vapor Pressure 0.001 mm Hg at 25 °C [9]

Table 2: Physicochemical Properties of 2,4-Dichloro-3-
nitrobenzotrifluoride (CAS: 203915-49-5)
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Property Value Source

Molecular Formula C₇H₂Cl₂F₃NO₂ [4][6]

Molecular Weight 260.00 g/mol [4][6]

Boiling Point 267.5 °C at 760 mmHg [6]

Flash Point 115.6 °C [6]

Density 1.638 g/cm³ [6]

Refractive Index 1.511 [6]

Vapor Pressure 0.0134 mmHg at 25°C [6]

Table 3: Physicochemical Properties of 2,4-Dichloro-5-
nitrobenzotrifluoride (CAS: 400-70-4)

Property Value Source

Molecular Formula C₇H₂Cl₂F₃NO₂ [14]

Molecular Weight 259.99 g/mol [14]

XLogP3 3.9 [14]

Experimental Protocols
Synthesis of 2,4-Dichloro-3,5-dinitrobenzotrifluoride
A common synthetic route to 2,4-Dichloro-3,5-dinitrobenzotrifluoride involves the nitration of

2,4-dichlorobenzotrifluoride. A patented method describes the following steps:

Nitration: 2,4-dichlorobenzotrifluoride is added dropwise to a mixture of fuming sulfuric acid

and nitric acid in a nitration reactor. The temperature is initially controlled at 40-45°C.[12]

Heating Reaction: The temperature is gradually increased to 120°C over several hours and

held for a period to ensure the reaction goes to completion. The endpoint is determined by

sampling and analysis, with a mononitrate content of less than 1% being the target.[12]
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Washing: The reaction mixture is then transferred to a water washing kettle.[12]

Alkali Washing and Recrystallization: The material is subsequently washed with an alkaline

solution and then recrystallized to purify the final product.[12]

Isolation: The crystallized product is discharged, centrifuged, and granulated.[12]

A "clean preparation method" has also been described, which involves a two-step nitration

process and recycling of the waste acid to improve efficiency and reduce environmental impact.

[15]

Mandatory Visualizations
Synthesis Workflow of 2,4-Dichloro-3,5-
dinitrobenzotrifluoride
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Caption: Synthesis workflow for 2,4-Dichloro-3,5-dinitrobenzotrifluoride.

Application in Drug Development
The dichloronitro-substituted benzotrifluorides are valuable intermediates in the synthesis of

pharmaceuticals. Their utility stems from the ability to selectively modify the functional groups

on the aromatic ring.
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Role as a Building Block in Medicinal Chemistry

2,4-Dichloro-3,5-dinitrobenzotrifluoride

Chemical Modifications
(e.g., Nucleophilic Substitution, Reduction)

Functionalized Intermediate

Core Molecular Scaffold

Lead Optimization

Active Pharmaceutical Ingredient (API)
(e.g., Kinesin Spindle Protein Inhibitors)

Click to download full resolution via product page

Caption: Application as a building block in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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